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Compound of Interest

Compound Name: PKUMDL-WQ-2101

Cat. No.: B10752270 Get Quote

Essential Safety and Handling of PKUMDL-WQ-
2101
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS. This document provides critical safety and logistical guidance for the

handling, use, and disposal of PKUMDL-WQ-2101, a non-NAD+-competing allosteric

phosphoglycerate dehydrogenase (PHGDH) inhibitor. Adherence to these protocols is essential

for ensuring laboratory safety and maintaining experimental integrity.

Core Safety Information
PKUMDL-WQ-2101 is a combustible solid, appearing as a light yellow to dark orange powder.

[1] While detailed toxicological properties have not been fully investigated, its nature as a

bioactive small molecule necessitates stringent safety precautions to minimize exposure. The

compound is soluble in Dimethyl Sulfoxide (DMSO).[1][2][3] Special attention must be paid

when preparing solutions, as DMSO can facilitate the absorption of other chemicals through

the skin.[4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling PKUMDL-WQ-2101 in both its

solid and dissolved forms. The following table summarizes the required PPE for various

laboratory operations.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Handling Solid

Safety glasses

with side shields

or chemical

splash goggles

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene)

Laboratory coat

Use in a

chemical fume

hood. N95

respirator if fume

hood is

unavailable.

Preparing DMSO

Solutions

Chemical splash

goggles

Double gloving

with appropriate

chemical-

resistant gloves

(Butyl rubber or

Fluoroelastomer

recommended

for prolonged

contact with

DMSO)

Chemical-

resistant

laboratory coat

All handling of

DMSO solutions

must be

performed in a

certified chemical

fume hood.

Cell Culture and

In Vitro Assays
Safety glasses

Chemical-

resistant gloves
Laboratory coat

Standard cell

culture hood

Animal Handling

(In Vivo Studies)
Safety glasses

Chemical-

resistant gloves
Laboratory coat

Dependant on

animal facility

protocols

Engineering Controls
Proper ventilation is the primary engineering control to minimize inhalation exposure.

Chemical Fume Hood: All procedures involving the handling of solid PKUMDL-WQ-2101 and

the preparation and use of its DMSO solutions must be conducted in a certified chemical

fume hood.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the laboratory.
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Experimental Workflow and Safety Protocols
The following diagram illustrates the logical workflow for handling PKUMDL-WQ-2101,

integrating key safety checkpoints at each stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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